Cas no 88517-56-0 (1,3-Benzodioxole-5-carboxylic acid, 2,2-dimethyl-, methyl ester)

• Product Name: 1,3-Benzodioxole-5-carboxylic acid, 2,2-dimethyl-, methyl ester
• CAS No: 88517-56-0
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 630106
• PubChem ID: 10703553
• Update Time: 2025-04-19

1,3-Benzodioxole-5-carboxylic acid, 2,2-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxylic acid, 2,2-dimethyl-, methyl ester
• methyl 2,2-dimethyl-1,3-benzodioxole-5-carboxylate
• 88517-56-0
• SCHEMBL24401018
• DTXSID00443731

• Inchi： 1S/C11H12O4/c1-11(2)14-8-5-4-7(10(12)13-3)6-9(8)15-11/h4-6H,1-3H3
• InChI Key： JJPKNWFXQWEJTE-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=O)OC)C=CC=2OC1(C)C

Computed Properties

• Exact Mass: 208.07355886g/mol
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 44.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles